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Compound of Interest

Compound Name: 2-Hydroxybenzonitrile

Cat. No.: B7725056 Get Quote

This document provides essential safety, handling, and disposal procedures for 2-
Hydroxybenzonitrile (CAS No. 611-20-1), also known as Salicylonitrile. The following step-by-

step guidance is intended for researchers, scientists, and drug development professionals to

ensure safe laboratory operations and environmental protection.

Immediate Safety and Handling
2-Hydroxybenzonitrile is classified as a hazardous chemical and requires careful handling

due to its potential health effects.[1] It is harmful if swallowed, may cause an allergic skin

reaction, and can cause serious eye damage.[2][3]

Personal Protective Equipment (PPE): Before handling, the following personal protective

equipment must be worn:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1][4]

Hand Protection: Wear chemical-resistant gloves, such as nitrile.[5]

Body Protection: A standard laboratory coat is required.[5] Wear appropriate protective

clothing to prevent skin exposure.[1]

Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood, to

avoid inhalation of dust.[1][5] If exposure limits are exceeded or irritation occurs, use a

NIOSH/MSHA-approved respirator.[1][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b7725056?utm_src=pdf-interest
https://www.benchchem.com/product/b7725056?utm_src=pdf-body
https://www.benchchem.com/product/b7725056?utm_src=pdf-body
https://www.benchchem.com/product/b7725056?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA13606&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxybenzonitrile
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13606~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2005:39:11~~2-Hydroxybenzonitrile~~
https://www.fishersci.com/store/msds?partNumber=AAA13606&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-cyanophenol-pid_Rock5774.html
https://www.benchchem.com/pdf/Proper_Disposal_of_3_4_Dichloro_2_hydroxybenzonitrile_A_Comprehensive_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_4_Dichloro_2_hydroxybenzonitrile_A_Comprehensive_Guide.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13606&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13606&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_3_4_Dichloro_2_hydroxybenzonitrile_A_Comprehensive_Guide.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13606&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-cyanophenol-pid_Rock5774.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7725056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling Procedures:

Avoid contact with skin, eyes, and clothing.[1][3]

Wash face, hands, and any exposed skin thoroughly after handling.[1][4]

Do not eat, drink, or smoke when using this product.[3][4]

Avoid dust formation and accumulation.[1][6]

Chemical and Physical Properties
A summary of key quantitative data for 2-Hydroxybenzonitrile is provided below for easy

reference.

Property Value Source

CAS Number 611-20-1 [1]

Molecular Formula C7H5NO [3]

Molecular Weight 119.12 g/mol [2]

Appearance White to brown powder solid [3]

Melting Point 92-95 °C

Boiling Point 149 °C / 14 mmHg

Flash Point 46 °C [4]

Operational Plan for Disposal
The disposal of 2-Hydroxybenzonitrile must be managed as hazardous waste through your

institution's certified waste disposal program.[7] Do not discharge to the sewer or dispose of in

regular trash.[7][8] Evaporation is not an acceptable method of disposal.[7]

Step 1: Waste Identification and Segregation
Collect Waste: All materials contaminated with 2-Hydroxybenzonitrile, including unused

product, reaction byproducts, and contaminated lab supplies (e.g., gloves, filter paper,
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pipette tips), must be collected for disposal.[5]

Segregate: This waste stream must be segregated from other waste types.[8] Do not mix

with incompatible chemicals such as strong oxidizing agents or strong bases.[1][9]

Step 2: Container Requirements
Use Appropriate Containers: Collect waste in a container that is chemically compatible, in

good condition, and has a secure, leak-proof lid.[8][10] Plastic containers are often preferred.

[10] The original container may be used if it is not damaged.[9]

Keep Closed: Waste containers must be kept closed at all times except when adding or

removing waste.[7][10]

Step 3: Labeling
Label Clearly: The container must be clearly labeled as "Hazardous Waste" and identify the

contents, including the full chemical name "2-Hydroxybenzonitrile."[10]

Step 4: Storage (Satellite Accumulation Area)
Designated Area: Store the sealed hazardous waste container in a designated Satellite

Accumulation Area (SAA) that is at or near the point of generation.[8][9][10]

Storage Conditions: The storage area must be cool, dry, secure, and well-ventilated.[5]

Accumulation Limits: A maximum of 55 gallons of hazardous waste may be stored in an

SAA. For acutely toxic wastes, the limit is one quart.[10] Once a container is full, it must be

removed from the SAA within three days.[9]

Step 5: Arrange for Disposal
Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste disposal company to arrange for pickup.[5][10]

Experimental Protocol: Empty Container
Decontamination
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An empty container that has held 2-Hydroxybenzonitrile must be decontaminated before it

can be disposed of as regular trash.[7] Given the chemical's hazards, a triple-rinse procedure is

required.[7]

Methodology
Select a Solvent: Choose a solvent capable of dissolving 2-Hydroxybenzonitrile. Water or

ethanol are suitable options.

First Rinse: Add a small amount of the chosen solvent to the empty container, equivalent to

about 5 percent of the container's volume.[7] Secure the lid and rinse the container

thoroughly, ensuring the solvent contacts all interior surfaces.

Collect Rinseate: Pour the solvent rinseate into the designated hazardous waste container

for 2-Hydroxybenzonitrile.[7]

Repeat: Repeat the rinsing process two more times for a total of three rinses.[7]

Final Disposal: Once triple-rinsed, deface or remove all chemical labels from the container.

[7] The clean, empty container can now be disposed of in the regular trash.[7]

Disposal Workflow Visualization
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 2-Hydroxybenzonitrile waste.
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Waste Handling

Empty Container Decontamination
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Contact EHS for
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Proper Disposal Complete
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Dispose of clean container
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Empty Container
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Caption: Logical workflow for the safe disposal of 2-Hydroxybenzonitrile waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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